Cas no 1485-72-9 (Benzamide,N-(diphenylmethyl)-)

• Product Name: Benzamide,N-(diphenylmethyl)-
• CAS No: 1485-72-9
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 199217
• PubChem ID: 219160
• Update Time: 2025-06-15

Benzamide,N-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(diphenylmethyl)-
• N-BENZHYDRYLBENZAMIDE
• N-BENZHYDRYL-BENZAMIDE
• N-(diphenylmethyl)-benzamide
• N-(DIPHENYLMETHYL)BENZAMIDE
• N-benzoyl(diphenylmethyl)amine
• N-benzoyl-C,C-diphenylmethylamine
• N-benzoyl-diphenylmethylamine
• N-diphenylmethyl-benzamid
• NSC76
• Oprea1_510171
• PhCONHCHPh2
• SureCN4458404
• Z26725434
• 1485-72-9
• SCHEMBL4458404
• CHEMBL1716215
• AKOS003795262
• AE-641/01171006
• DTXSID10276951
• J-008490
• HMS3078A07
• N-Benzhydryl-benzamid
• NSC-76
• Benzamide, N-(diphenylmethyl)-
• Oprea1_691823
• MLS002637488
• SMR001547026
• MFCD01212963
• DB-327036

• MDL： MFCD01212963
• Inchi： 1S/C20H17NO/c22-20(18-14-8-3-9-15-18)21-19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19H,(H,21,22)
• InChI Key： NAMNSMRPXCPPFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 287.13111
• Monoisotopic Mass: 287.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.129
• Boiling Point: 512°Cat760mmHg
• Flash Point: 310°C
• Refractive Index: 1.615
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide,N-(diphenylmethyl)-

Introduction to Benzamide, N-(diphenylmethyl)- (CAS No. 1485-72-9)

Benzamide, N-(diphenylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 1485-72-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This amide derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound consists of a benzamide core linked to a diphenylmethyl group, which imparts unique chemical and pharmacological characteristics.

The benzamide moiety is well-known for its role in various biological processes and drug development. It serves as a key structural motif in numerous pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antibiotics. The presence of the diphenylmethyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in drug formulations.

Recent studies have explored the pharmacological properties of Benzamide, N-(diphenylmethyl)-. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have suggested that it might interfere with the activity of enzymes involved in inflammation and pain signaling pathways, which are critical targets in the treatment of chronic diseases.

In addition to its potential therapeutic applications, Benzamide, N-(diphenylmethyl)- has been investigated for its role in chemical synthesis. Its unique structure allows for modifications that can lead to the development of new compounds with tailored properties. Researchers have utilized this molecule as a building block in the synthesis of more complex molecules, including those with potential anticancer and antimicrobial activities.

The chemical synthesis of Benzamide, N-(diphenylmethyl)- involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent standards required for pharmaceutical applications.

One of the most intriguing aspects of Benzamide, N-(diphenylmethyl)- is its potential role in drug discovery. The benzamide core is known to interact with various biological targets, including proteases and transcription factors. By modifying the diphenylmethyl group, researchers can fine-tune these interactions to develop drugs with enhanced efficacy and reduced side effects. This flexibility makes it a valuable tool in medicinal chemistry.

The compound's stability under various conditions has also been a subject of interest. Studies have shown that it remains stable under both acidic and basic conditions, which is crucial for its use in formulations that require storage or transport under varying environmental conditions. This stability ensures that the compound maintains its integrity throughout the drug development process.

Another area where Benzamide, N-(diphenylmethyl)- has shown promise is in the field of materials science. Its ability to form stable complexes with other molecules makes it useful in the development of new materials with specialized properties. For example, it has been explored as a component in polymers that exhibit enhanced mechanical strength or thermal stability.

The synthesis and application of Benzamide, N-(diphenylmethyl)- also highlight the importance of green chemistry principles. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and utilizing sustainable solvents, the production of this compound can be made more environmentally friendly.

In conclusion, Benzamide, N-(diphenylmethyl)- (CAS No. 1485-72-9) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure and properties make it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow.